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Application Note:

This protocol details the standardized procedure for the collection of ascitic fluid from mice

bearing intraperitoneally grown ID-8 ovarian tumors. The ID-8 model is a widely used

syngeneic murine model for epithelial ovarian cancer research. The development of ascites is a

hallmark of advanced disease in this model, and the collected fluid is a valuable resource for

studying tumor biology, the tumor microenvironment, and for the isolation of cancer cells and

immune cells. This protocol is intended for researchers, scientists, and drug development

professionals working with this preclinical cancer model. Adherence to aseptic techniques and

institutional animal care and use guidelines is critical.

Experimental Protocols
1. Materials and Equipment:

Mouse: Female C57BL/6 mouse bearing ID-8 tumors with evident abdominal distension.

Anesthetics: Isoflurane or other institutionally approved anesthetic.

Disinfectant: 70% ethanol or povidone-iodine.

Syringes: 1 mL or 5 mL sterile syringes.

Needles: 18-22 gauge sterile needles.
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Collection Tubes: 1.5 mL, 15 mL, or 50 mL sterile conical tubes.

Personal Protective Equipment (PPE): Lab coat, gloves, and eye protection.

Optional: Heating pad for mouse recovery.

2. Procedure for Ascites Fluid Collection:

Animal Preparation:

Monitor the tumor-bearing mice daily for signs of abdominal distension, which typically

occurs 7-10 days after tumor cell inoculation.[1]

Weigh the mice regularly. Ascites collection should be performed when a noticeable

abdominal bulge is present, but before the mouse shows signs of distress or difficulty

moving.[2] A weight increase of 25% over the baseline at the time of inoculation can be

used as a guideline for tapping.[1]

Anesthetize the mouse using an approved method, such as isoflurane inhalation. While

manual restraint is possible, anesthesia is recommended to minimize animal distress and

facilitate a safer procedure.[1][2]

Aseptic Technique:

Place the anesthetized mouse in a supine or vertical position with the head pointing

upward.[1]

Disinfect the abdominal area, specifically the lower left or right quadrant, with 70% ethanol

or povidone-iodine.[1] The injection site should be away from the midline to avoid the

bladder and major blood vessels.

Fluid Collection (Paracentesis):

Gently insert a sterile 18-22 gauge needle attached to a syringe into the peritoneal cavity

at the disinfected site.[1] The needle should be inserted at a shallow angle to avoid

puncturing internal organs.
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Slowly withdraw the ascitic fluid. Do not aspirate too quickly, as this can cause the needle

to become blocked by tissue. If flow stops, gently rotate or slightly reposition the needle.[1]

Collect as much fluid as possible without causing harm to the animal. Typical volumes can

range from a few milliliters to over 10 mL.

Alternatively, for terminal collections, after euthanasia, a small incision can be made in the

abdominal wall to directly aspirate the fluid with a syringe without a needle.[1]

Post-Procedure Care (for survival collections):

After fluid collection, withdraw the needle and apply gentle pressure to the insertion site to

prevent leakage.

Place the mouse on a heating pad to aid in recovery from anesthesia and to prevent

shock, which can occur due to the removal of a large volume of fluid.[1][3]

Monitor the mouse for at least 30 minutes to ensure it has fully recovered from anesthesia

and shows no signs of distress.[1] If signs of shock persist, euthanasia should be

considered.[1]

A mouse may be tapped multiple times, but the number of survival taps should be limited

(e.g., no more than two) and approved by the institutional animal care and use committee.

[1][4]

3. Processing of Ascitic Fluid:

Cellular and Acellular Fraction Separation:

Transfer the collected ascites fluid into a sterile conical tube.

To separate the cellular components (tumor cells, immune cells) from the acellular fluid,

centrifuge the tube at approximately 500 x g for 5 minutes.[5]

Carefully collect the supernatant (acellular ascites) and transfer it to a new sterile tube.

This fluid can be used for various analyses or filtered through a 0.22 µm filter for sterile

applications.[5]
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The cell pellet can be resuspended in appropriate media or buffer for cell counting, flow

cytometry, or cell culture.

Red Blood Cell Lysis (if necessary):

If the ascites fluid is hemorrhagic, the cell pellet can be treated with a red blood cell lysis

buffer after the initial centrifugation.

After lysis, wash the remaining cells with phosphate-buffered saline (PBS) or cell culture

medium.

Data Presentation
Parameter Typical Range Notes

Time to Ascites Development 7 - 21 days

Dependent on the number of

ID-8 cells injected and the

specific cell line variant.

Collected Ascites Volume 1 - 10+ mL
Varies significantly between

individual mice.

Cellular Composition

Tumor cells (ID-8), T cells

(CD4+, CD8+), Macrophages,

etc.

The proportions of different cell

types can vary. Flow cytometry

is recommended for detailed

analysis.[6]

Acellular Fluid Components
Cytokines (e.g., IL-6, IL-10,

TNF-α), growth factors, etc.

The composition of the

acellular fluid can influence

tumor progression.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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